Cas no 1705061-95-5 (N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}thiophene-2-sulfonamide)

• Product Name: N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}thiophene-2-sulfonamide
• CAS No: 1705061-95-5
• MF: C₁₆H₁₇N₃O₃S₂
• MW: 363.454480886459
• CID: 5366411
• Update Time: 2025-06-13

N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl]thiophene-2-sulfonamide
• N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}thiophene-2-sulfonamide

• Inchi： 1S/C16H17N3O3S2/c20-24(21,15-8-4-10-23-15)17-11-12-5-3-9-19(12)16-18-13-6-1-2-7-14(13)22-16/h1-2,4,6-8,10,12,17H,3,5,9,11H2
• InChI Key： IYPCCCXXONYPFV-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCCN2C2=NC3=CC=CC=C3O2)(=O)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}thiophene-2-sulfonamide

Comprehensive Overview of N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}thiophene-2-sulfonamide (CAS No. 1705061-95-5)

N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}thiophene-2-sulfonamide, identified by its CAS No. 1705061-95-5, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a benzoxazole moiety with a pyrrolidine ring and a thiophene sulfonamide group, making it a versatile candidate for drug discovery and medicinal chemistry applications. Its unique structure suggests potential interactions with various biological targets, particularly in the realm of enzyme inhibition and receptor modulation.

The compound's benzoxazole core is known for its role in enhancing binding affinity and metabolic stability, which is crucial for drug development. Researchers are particularly interested in its potential applications in treating neurological disorders, given the pyrrolidine scaffold's prevalence in central nervous system (CNS)-active drugs. Additionally, the thiophene sulfonamide group may contribute to its solubility and pharmacokinetic properties, addressing common challenges in drug formulation.

In recent years, the demand for novel small-molecule inhibitors and heterocyclic compounds has surged, driven by advancements in precision medicine and targeted therapies. N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}thiophene-2-sulfonamide aligns with these trends, as its structural features are compatible with high-throughput screening and computational drug design. This has led to increased searches for "benzoxazole derivatives in drug discovery" and "pyrrolidine-based therapeutics" across scientific databases and AI-driven platforms.

From a synthetic chemistry perspective, the compound's CAS No. 1705061-95-5 serves as a critical identifier for researchers seeking to explore its reactivity and derivatization potential. Its synthesis typically involves multi-step organic reactions, including amide coupling and cyclization strategies, which are topics of interest in modern organic chemistry forums. The compound's purity and characterization are often verified using techniques like HPLC, NMR, and mass spectrometry, reflecting the rigorous standards of contemporary chemical research.

Beyond its pharmaceutical potential, N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}thiophene-2-sulfonamide has also piqued interest in materials science. The benzoxazole and thiophene units are known for their optoelectronic properties, suggesting possible applications in organic semiconductors or fluorescent probes. This interdisciplinary appeal has fueled searches for "heterocyclic compounds in materials science" and "sulfonamide-based functional materials," highlighting the compound's broad relevance.

As the scientific community continues to explore N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}thiophene-2-sulfonamide, its CAS No. 1705061-95-5 remains a key reference for collaborative research and intellectual property documentation. The compound exemplifies the convergence of medicinal chemistry, synthetic methodology, and materials innovation, making it a compelling subject for future studies and industrial applications.